Cas no 2138312-32-8 (Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl)-)

• Product Name: Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl)-
• CAS No: 2138312-32-8
• MF: C₆H₉F₂NO
• MW: 149.138568639755
• CID: 5294379
• Update Time: 2025-05-23

Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl)-

• Inchi： 1S/C6H9F2NO/c1-4(10)5-2-9-3-6(5,7)8/h5,9H,2-3H2,1H3
• InChI Key： NLHVZQIESRPHAV-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(F)(F)CNC1)C

Additional information on Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl)-

Ethanone, 1-(4,4-Difluoro-3-Pyrrolidinyl): A Comprehensive Overview

Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl), also identified by the CAS number 2138312-32-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its structural complexity and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with two fluorine atoms at the 4-position and an ethanone group attached at the 3-position. This combination of functional groups imparts distinctive chemical properties, making it a subject of interest for researchers.

The synthesis of Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl) involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. The fluorination step is particularly critical, as it significantly influences the compound's reactivity and stability. Researchers have explored various fluorinating agents and conditions to optimize this step, ensuring high yields and minimal by-products.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. The presence of the ethanone group provides a versatile site for further functionalization, enabling the creation of diverse derivatives. For instance, studies have shown that substituting the ethanone group with other functional groups can lead to compounds with enhanced pharmacokinetic profiles. This flexibility makes Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl) a valuable intermediate in medicinal chemistry.

Recent research has also focused on the biological activity of this compound. Preclinical studies suggest that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. While these findings are preliminary, they highlight the potential for further exploration in therapeutic areas such as anti-inflammatory and anti-cancer drug development.

In terms of physical properties, Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl) is characterized by a melting point of approximately 95°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF is moderate to high, facilitating its use in various chemical reactions. The compound's stability under different storage conditions has also been thoroughly investigated, ensuring its suitability for long-term use in research settings.

The environmental impact of this compound is another area of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other similar compounds. This information is crucial for assessing its ecological footprint and guiding sustainable practices in its production and disposal.

In conclusion, Ethanone, 1-(4,4-difluoro-3-pyrrolidinyl), with its CAS number 2138312-32-8, represents a significant advancement in organic synthesis and drug discovery. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its biological activity and applications, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.